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Compound of Interest

Compound Name: 4-Hydroxy-2,2-dimethylhexanal

Cat. No.: B13298217

Get Quote

An in-depth analysis of the chemical entity 4-Hydroxy-2,2-dimethylhexanal, corresponding to

CAS number 1934919-85-3, reveals a compound of emerging interest with limited publicly

accessible data. This guide serves as a foundational resource for researchers, scientists, and

drug development professionals, consolidating the available information and providing a

strategic framework for further investigation and characterization of this novel molecule.

Compound Identification and Basic Properties
4-Hydroxy-2,2-dimethylhexanal is a chiral aldehyde containing a hydroxyl group. Its

fundamental properties, as aggregated from supplier databases, are summarized below. The

absence of extensive experimental data in peer-reviewed literature suggests that this

compound is either very new or has been synthesized for a specific, proprietary application.

Table 1: Physicochemical Properties of 4-Hydroxy-2,2-dimethylhexanal
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Property Value Source

CAS Number 1934919-85-3 N/A

Molecular Formula C8H16O2 N/A

Molecular Weight 144.21 g/mol N/A

Canonical SMILES CCC(C(C)(C)C=O)O N/A

InChI Key Not available N/A

Structural and Stereochemical Considerations
The structure of 4-Hydroxy-2,2-dimethylhexanal features a stereocenter at the C4 position,

where the hydroxyl group is attached. This chirality is a critical consideration for its biological

activity and physical properties. The presence of a gem-dimethyl group at the C2 position

sterically hinders the adjacent aldehyde, which can influence its reactivity in chemical

syntheses and biological assays.

Figure 1: 2D Chemical Structure of 4-Hydroxy-2,2-dimethylhexanal.

Proposed Research Framework for Characterization
Given the limited available data, a systematic approach is necessary to characterize 4-
Hydroxy-2,2-dimethylhexanal. The following workflow outlines a potential research plan for a

comprehensive evaluation of this molecule.
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Phase 1: Synthesis & Purification

Phase 2: Structural & Physicochemical Analysis

Phase 3: In Vitro Biological & Toxicological Screening

Retrosynthetic Analysis

Asymmetric Synthesis

Purification (Chromatography)

Chiral Resolution (if racemic)

NMR (1H, 13C, COSY, HSQC) Mass Spectrometry (HRMS) FTIR Spectroscopy X-ray Crystallography (if solid) Determination of pKa, LogP, Solubility

Cytotoxicity Assays (e.g., MTT, LDH) Target-based Screening (if applicable) Metabolic Stability (Microsomes, Hepatocytes) Preliminary ADME Profiling

Click to download full resolution via product page

Figure 2: Proposed workflow for the characterization of 4-Hydroxy-2,2-dimethylhexanal.

Synthesis and Purification Protocol
A plausible synthetic route would involve the asymmetric aldol addition of an appropriate

enolate to butanal, followed by stereoselective reduction.

Step-by-Step Hypothetical Asymmetric Synthesis:
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Enolate Formation: Generation of a chiral enolate from a suitable precursor, such as a

derivative of isobutyraldehyde, using a chiral auxiliary (e.g., Evans auxiliary).

Aldol Reaction: Reaction of the chiral enolate with butanal at low temperature to control the

stereochemistry of the newly formed hydroxyl group.

Auxiliary Cleavage: Removal of the chiral auxiliary to yield the desired 4-hydroxy-2,2-
dimethylhexanal enantiomer.

Purification: Purification of the final product using column chromatography on silica gel. The

choice of solvent system (e.g., hexane/ethyl acetate gradient) would be critical to ensure

high purity.

Chiral Purity Analysis: Determination of the enantiomeric excess using chiral High-

Performance Liquid Chromatography (HPLC).

Structural Elucidation
A combination of spectroscopic techniques would be essential to confirm the structure and

stereochemistry of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR would be used to identify the number and connectivity of protons. Key signals

would include the aldehyde proton, the proton on the carbon bearing the hydroxyl group,

and the gem-dimethyl protons.

¹³C NMR would confirm the number of carbon atoms and their chemical environments.

2D NMR techniques such as COSY and HSQC would be employed to establish the

complete connectivity of the molecule.

High-Resolution Mass Spectrometry (HRMS): To confirm the elemental composition and

exact mass of the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups,

such as the broad O-H stretch of the alcohol and the sharp C=O stretch of the aldehyde.
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Potential Applications and Future Directions
While no specific applications for 4-Hydroxy-2,2-dimethylhexanal are documented, its

structure suggests potential utility in several areas:

As a Chiral Building Block: The bifunctional nature of the molecule (aldehyde and alcohol)

makes it a potentially valuable intermediate in the synthesis of more complex chiral

molecules, such as natural products or active pharmaceutical ingredients.

In Fragrance and Flavor Chemistry: Small, functionalized aldehydes are often used in the

fragrance industry. The specific stereoisomer may possess a unique scent profile.

In Materials Science: The hydroxyl group could be used for polymerization or for grafting

onto surfaces to modify their properties.

Future research should focus on the systematic execution of the characterization workflow

outlined above. Elucidating the biological activity and toxicological profile of each enantiomer

will be crucial for any potential applications in the life sciences.

Conclusion
4-Hydroxy-2,2-dimethylhexanal (CAS 1934919-85-3) represents a novel chemical entity with

a scarcity of public data. This guide provides a structured approach for its synthesis,

purification, and comprehensive characterization. The insights gained from such studies will be

instrumental in unlocking the potential of this molecule for scientific and industrial applications.

Researchers are encouraged to employ the proposed framework to build a foundational

understanding of this compound's properties and potential.

References
Due to the limited public information available for CAS 1934919-85-3, this guide does not

contain direct citations to peer-reviewed literature concerning this specific compound. The

methodologies and frameworks presented are based on established principles of organic

chemistry, analytical chemistry, and drug discovery. Researchers should consult standard

textbooks and protocols in these fields for detailed experimental procedures.
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To cite this document: BenchChem. [4-Hydroxy-2,2-dimethylhexanal CAS 1934919-85-3
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13298217/docs#4-hydroxy-2-2-dimethylhexanal-cas-
1934919-85-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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